3-(2-ethoxy-1-naphthamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-ethoxynaphthalene-1-carbonyl)amino]-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C28H21FN2O4/c1-2-34-23-16-15-17-9-3-4-10-18(17)24(23)27(32)31-25-19-11-5-8-14-22(19)35-26(25)28(33)30-21-13-7-6-12-20(21)29/h3-16H,2H2,1H3,(H,30,33)(H,31,32)
• InChI Key: GDIOITCVNBTFDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)NC5=CC=CC=C5F
• Molecular Formula: C28H21FN2O4
• Molecular Weight: 468.5 g/mol

Description

The compound "3-(2-ethoxy-1-naphthamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide" is a complex organic molecule that likely exhibits interesting chemical and physical properties due to its structural features. It contains multiple functional groups, including an amide, ether, and fluorophenyl moiety, which could contribute to its reactivity and potential applications in various fields such as materials science, pharmaceuticals, and chemical sensing.

Synthesis Analysis

The synthesis of related benzofuran-3-carboxamides has been achieved through a regioselective cascade formal [3 + 2] cycloaddition of benzoquinones with β-ketoamides, catalyzed by In(OTf)3. This method provides a broad substrate scope, allowing for the creation of diverse benzofuran-3-carboxamides with high regioselectivity and good to excellent yields . Although the specific synthesis of "this compound" is not detailed, the methodologies described could potentially be adapted for its synthesis.

Molecular Structure Analysis

The molecular structure of benzamide derivatives has been extensively studied using techniques such as X-ray single crystallography, UV-Vis absorption, and NMR analyses . These studies provide insights into the solid-state properties and hydrogen bonding interactions of such compounds. The molecular structure of "this compound" would likely be characterized by similar methods to understand its conformation and electronic properties.

Chemical Reactions Analysis

Benzamide derivatives have been shown to exhibit colorimetric sensing of fluoride anions, which involves a deprotonation-enhanced intramolecular charge transfer (ICT) mechanism . This suggests that the compound may also participate in chemical reactions that are sensitive to the presence of specific anions or other chemical stimuli, potentially making it useful for sensing applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using a combination of experimental techniques and theoretical calculations, including DFT. For instance, the antioxidant activity of a benzamide derivative was determined using the DPPH free radical scavenging test, and its molecular electrostatic potential (MEP) surface map was investigated to estimate chemical reactivity . These approaches could be applied to "this compound" to predict its reactivity and potential applications.

Scientific Research Applications

Synthesis and Structural Relevance

• Synthesis of Fluoronaphthoic Acids : Aryl carboxamides, like the one in your query, are significant in the synthesis of biologically active compounds. The synthesis of various mono- and difluorinated naphthoic acids, which share structural similarities with the specified compound, has been explored. These syntheses involve processes like electrophilic fluorination, hydrolysis, intramolecular Friedel-Crafts cyclization, and aromatization, underscoring the importance of aryl carboxamides in organic chemistry and drug design (Tagat et al., 2002).

Applications in Bioimaging and Fluorescent Probes

• Far-Red Naphthorhodamine Dyes for Bioimaging : A study on extended-π-conjugated naphthorhodamine dyes, which have structural similarities to the compound , demonstrates their use in bioimaging. These dyes can selectively stain mitochondria and serve as fluorescent probes for specific ions, like Hg2+, indicating the potential of similar compounds in biological imaging and sensing applications (Zhao et al., 2016).

Chemical Reactions and Syntheses

• C-H Coupling and Synthesis of Hydroxynaphthoates : Research involving Rh(III)-catalyzed enaminone-directed C-H coupling, relevant to compounds like 3-(2-ethoxy-1-naphthamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide, highlights innovative approaches to synthesizing hydroxynaphthoates. This demonstrates the versatility of similar compounds in organic synthesis (Song et al., 2018).

Applications in Medicine and Pharmacology

• Antibacterial and Herbicidal Activities : Certain naphthoic acids and carboxamides exhibit significant biological activities. Studies on similar compounds, like 3-hydroxynaphthalene-2-carboxanilides, have shown promising antibacterial and herbicidal properties. This indicates the potential of the specified compound in pharmaceutical and agricultural applications (Kos et al., 2013).

Molecular Frameworks and Luminescence Studies

• Metal-Organic Frameworks (MOFs) : Research on carboxylate-assisted ethylamide metal-organic frameworks, which can be related to the structure of your compound, has shown significant developments in areas like thermostability and luminescence. Such studies underscore the potential of these compounds in developing new materials with unique properties (Sun et al., 2012).